Cas no 304457-87-2 (1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)-)
304457-87-2 structure
Product Name:1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)-
CAS No:304457-87-2
MF:C8H13N3O
MW:167.208321332932
CID:299527
PubChem ID:25129626
Update Time:2025-04-19
1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)-
- 1H-Imidazole-4-carboxamide,N-(1,1-dimethylethyl)- (9CI)
- SCHEMBL12669761
- AKOS013243559
- N-(tert-Butyl)-1H-imidazole-4-carboxamide
- SCHEMBL3001263
- 304457-87-2
-
- Inchi: 1S/C8H13N3O/c1-8(2,3)11-7(12)6-4-9-5-10-6/h4-5H,1-3H3,(H,9,10)(H,11,12)
- InChI Key: KLZJJGMJLXVUMX-UHFFFAOYSA-N
- SMILES: O=C(C1=CN=CN1)NC(C)(C)C
Computed Properties
- Exact Mass: 167.10599
- Monoisotopic Mass: 167.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.8A^2
- XLogP3: 0.7
Experimental Properties
- PSA: 57.78
1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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